Cas no 587850-67-7 (C-7280948)

• Product Name: C-7280948
• CAS No: 587850-67-7
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• MDL: MFCD03716650
• CID: 1067867
• Update Time: 2025-04-20

C-7280948 Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-phenethylbenzenesulfonamide
• 4-AMINO-N-(2-PHENYLETHYL)BENZENESULFONAMIDE
• C 7280948
• [(4-aminophenyl)sulfonyl](2-phenylethyl)amine
• 005875
• 4-amino-N-phenethyl-benzenesulfonamide
• AC1LH7JA
• AN-329
• ARONIS005060
• CHEMBL1269351
• sulfanilic acid phenethylamide
• Sulfanilsaeure-phenaethylamid
• SureCN3849081
• ZERO
• C7280948
• ZERO/005875
• Cambridge id 7280948
• AOB5019
• BYWZPUPRVIECEC-UHFFFAOYSA-N
• BCP09172
• BDBM50346719
• STK119557
• BBL000314
• SP4115
• SBB013754
• 6132AE
• RTR
• C-7280948

• MDL： MFCD03716650
• Inchi： 1S/C14H16N2O2S/c15-13-6-8-14(9-7-13)19(17,18)16-11-10-12-4-2-1-3-5-12/h1-9,16H,10-11,15H2
• InChI Key： BYWZPUPRVIECEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 276.09338
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143 ºC
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 72.19

C-7280948 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Other Chemical additives Functional Additives